Cas no 1265908-20-0 (8,14-Epoxyergosta-4,22-diene-3,6-dione)

• Product Name: 8,14-Epoxyergosta-4,22-diene-3,6-dione
• CAS No: 1265908-20-0
• MF: C₂₈H₄₀O₃
• MW: 424.6154088974
• CID: 836724
• PubChem ID: 49870999
• Update Time: 2025-06-18

8,14-Epoxyergosta-4,22-diene-3,6-dione Chemical and Physical Properties

Names and Identifiers

• 8,14-Epoxyergosta-4,22-diene-3,6-dione
• (8ξ,14ξ,22E,24R)-8,14-Epoxyergosta-4,22-diene-3,6-dione
• (2-14C)-6,9,12,15,18-Heneicosapentaensaeuremethylester
• (22E,24R)-8,14-epoxyergosta-4,22-diene-3,6-dione
• [ "" ]
• (14beta,22E)-8,14-Epoxyergosta-4,22-diene-3,6-dione
• AKOS027250670
• Ergosta-4,22-diene-3,6-dione, 8,14-epoxy-, (14
• (1S,3R,6R,7R,10R,11R)-6-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadec-15-ene-14,17-dione
• DTXSID901239376
• A,22E)-
• 1265908-20-0
• Ergosta-4,22-diene-3,6-dione, 8,14-epoxy-, (14beta,22E)-
• (14I(2),22E)-8,14-Epoxyergosta-4,22-diene-3,6-dione

• Inchi： 1S/C28H40O3/c1-17(2)18(3)7-8-19(4)21-10-14-28-26(21,6)13-11-24-25(5)12-9-20(29)15-22(25)23(30)16-27(24,28)31-28/h7-8,15,17-19,21,24H,9-14,16H2,1-6H3/b8-7+/t18-,19+,21+,24+,25-,26+,27-,28+/m0/s1
• InChI Key： DJVSRKXHTYPLOV-ZNUAOLICSA-N
• SMILES： O1[C@@]23CC(C4=CC(CC[C@]4(C)[C@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@]132)=O)=O

Computed Properties

• Exact Mass: 424.29800
• Monoisotopic Mass: 424.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 538.6±50.0 °C at 760 mmHg
• Flash Point: 228.8±30.2 °C
• PSA: 46.67000
• LogP: 6.07330
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

8,14-Epoxyergosta-4,22-diene-3,6-dione Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C(BD235765)

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